Cas no 1509663-85-7 (3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1509663-85-7
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6279691
• PubChem ID: 65016775
• Update Time: 2025-10-12

3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• AKOS014348829
• CS-0287931
• 1509663-85-7
• EN300-1122355
• 3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylicacid
• 3-Isopropyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H16O2S/c1-8(2)9-6-12(7-9,11(13)14)10-4-3-5-15-10/h3-5,8-9H,6-7H2,1-2H3,(H,13,14)
• InChI Key： LNZQCSFMSBZYSH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CC(C(C)C)C1

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(propan-2-yl)-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

Exploring the Chemical Properties and Applications of 3-(Propan-2-Yl)-1-(Thiophen-2-Yl)Cyclobutane-1-Carboxylic Acid

3-(Propan-2-Yl)-1-(Thiophen-2-Yl)Cyclobutane-1-Carboxylic Acid, also known by its CAS No. 1509663-85-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclobutane, a four-membered ring structure, which is known for its unique chemical properties. The presence of a thiophene group at the 1-position and a propan-2-yl group at the 3-position introduces intriguing electronic and steric effects, making this compound a subject of interest for both academic and industrial research.

The cyclobutane ring in this compound is a key structural feature. Cyclobutane derivatives are known for their strained ring systems, which can lead to interesting reactivity in chemical reactions. The strain in the cyclobutane ring can be relieved through various mechanisms, such as ring-opening reactions or electrocyclic openings, making these compounds valuable in organic synthesis. The carboxylic acid group attached to the cyclobutane ring further enhances the compound's versatility, as it can participate in various acid-base reactions and serve as a functional group for further modifications.

The thiophene group attached to the cyclobutane ring introduces aromaticity and conjugation into the molecule. Thiophenes are heterocyclic aromatic compounds that are widely used in organic electronics due to their excellent electronic properties. The presence of a thiophene group in this compound can significantly influence its optical and electronic characteristics, making it a potential candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The propan-2-yl group at the 3-position of the cyclobutane ring adds a branched alkyl chain to the molecule. This substituent contributes to the molecule's hydrophobicity and can influence its solubility properties. The combination of hydrophobic and hydrophilic groups in this compound makes it an interesting candidate for amphiphilic molecules, which are essential in drug delivery systems and surfactants.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic routes to efficiently prepare this compound, including coupling reactions, cycloadditions, and oxidation reactions. These studies have highlighted the importance of controlling reaction conditions to achieve high yields and selectivity. For instance, one study reported the use of palladium-catalyzed cross-coupling reactions to construct the thiophene-cyclobutane linkage, demonstrating the feasibility of this approach for large-scale production.

In terms of applications, this compound has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a potential lead compound for developing new therapeutic agents. For example, preliminary bioassays have indicated that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond drug discovery, this compound has also been investigated for its potential use in materials science. Its electronic properties make it a candidate for use in organic semiconductors and conductive polymers. Recent research has explored its ability to form self-assembled monolayers on surfaces, which could be useful in creating nanostructured materials with tailored functionalities.

In conclusion, 3-(Propan-2-Yl)-1-(Thiophen-2-Yl)Cyclobutane-1-Carboxylic Acid, with its unique combination of structural features and functional groups, continues to be a subject of intense research interest. Its versatility across multiple disciplines underscores its potential for diverse applications in chemistry and materials science. As research progresses, new insights into its properties and uses are expected to emerge, further solidifying its importance in both academic and industrial settings.